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Compound of Interest

Compound Name: 5-Octyl D-Glutamate

Cat. No.: B10765292 Get Quote

An In-depth Technical Guide to 5-Octyl D-Glutamate

This guide provides a comprehensive overview of the chemical structure, properties, and

biological significance of 5-Octyl D-Glutamate, tailored for researchers, scientists, and drug

development professionals. The information is compiled from chemical supplier data,

foundational literature on glutamate signaling, and established chemical synthesis

methodologies.

Chemical Structure and Properties
5-Octyl D-Glutamate is the D-enantiomer of glutamic acid esterified at the C5 (gamma)

carboxyl group with an octyl chain. This modification increases the molecule's lipophilicity,

rendering it cell-permeable.

Chemical Identifiers

IUPAC Name: (2R)-2-amino-5-octoxy-5-oxopentanoic acid

Synonyms: D-glutamic acid 5-octyl ester, 5-Octyl ester D-glutamic acid[1]

CAS Number: 149332-65-0[1]

SMILES: CCCCCCCCOC(=O)CC--INVALID-LINK--C(=O)O[1]

InChI Key: UCDDOKSXLQWTOD-UHFFFAOYSA-N[1]
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Physicochemical Data
Quantitative data for 5-Octyl D-Glutamate is limited in published literature. The following table

summarizes available data for the compound and its shorter-chain analogs for comparison.

Property
5-Octyl D-
Glutamate

γ-Ethyl L-
Glutamate[2]

γ-n-Butyl L-
Glutamate

Molecular Formula C₁₃H₂₅NO₄ C₇H₁₃NO₄ C₉H₁₇NO₄

Molecular Weight 259.34 g/mol 175.18 g/mol 203.24 g/mol

Physical Form Crystalline Solid Crystalline Solid Crystalline Solid

Melting Point (°C) Data not available 179.9 - 180.3 176.8 - 177.3

Solubility
Soluble in heated

methanol (~1 mg/mL)
Data not available Data not available

Storage Temperature -20°C Ambient Ambient

Purity (Typical) ≥98% N/A N/A

Synthesis and Formulation
A detailed experimental protocol for the synthesis of 5-Octyl D-Glutamate is not readily

available in peer-reviewed literature. However, based on established methods for the

preparation of other γ-alkyl glutamates, a viable synthesis route is the direct acid-catalyzed

esterification of D-glutamic acid.

Experimental Protocol: Synthesis
This protocol is adapted from the methodology described for lower alkyl esters of glutamic acid.

Materials:

D-Glutamic Acid

1-Octanol (Anhydrous)

Sulfuric Acid (H₂SO₄), ~100%
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Diethylamine

Ethanol (Anhydrous) for washing

Reaction vessel with stirring and temperature control

Procedure:

Reaction Setup: In a suitable reaction vessel, prepare a solution of 100% sulfuric acid in

anhydrous 1-octanol.

Esterification: Add D-glutamic acid to the acidic alcohol solution. The typical molar ratio

would be approximately 1 mole of glutamic acid to 0.8 moles of sulfuric acid in a sufficient

volume of 1-octanol.

Reaction Conditions: Stir the mixture at a controlled temperature, for example, 45°C, for

approximately 4 to 6 hours. The reaction progress can be monitored by thin-layer

chromatography (TLC).

Precipitation: Upon completion, prepare a solution of diethylamine in anhydrous ethanol. Add

this basic solution to the reaction mixture until it tests faintly alkaline. This neutralizes the

acid catalyst and causes the product to precipitate.

Isolation and Purification: Cool the mixture to approximately 20-30°C and filter the

precipitate. Wash the collected solid with hot ethanol to remove any unreacted starting

materials and salts.

Drying: Dry the final product, 5-Octyl D-Glutamate, under vacuum.
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Diagram 1: Synthesis Workflow for 5-Octyl D-Glutamate
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Diagram 1: Synthesis Workflow for 5-Octyl D-Glutamate
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Protocol: Preparation of Stock Solutions
For biological experiments, proper preparation of stock solutions is critical.

Solvent Selection: As per supplier data, 5-Octyl D-Glutamate is soluble in heated methanol

at approximately 1 mg/mL. For cell culture applications, DMSO is also a common solvent for

lipophilic compounds, though its suitability should be empirically determined.

Preparation:

Weigh the desired amount of 5-Octyl D-Glutamate in a sterile container.

Add the appropriate volume of solvent (e.g., methanol). Gently warm the solution if

necessary to fully dissolve the compound.

Purge the solution with an inert gas like nitrogen or argon to prevent oxidation, especially

for long-term storage.

Filter-sterilize the stock solution through a 0.22 µm syringe filter into a sterile, light-

protected container.

Storage: Store the stock solution at -20°C. Supplier data suggests stability for at least 4

years under these conditions.

Biological Activity and Mechanism of Action
The primary biological function of 5-Octyl D-Glutamate is to serve as a pro-drug, delivering D-

glutamate across the cell membrane. The octyl ester group enhances lipid solubility, facilitating

passive diffusion into the cytoplasm.

Intracellular Hydrolysis and D-Glutamate Release
Once inside the cell, ubiquitous intracellular esterase enzymes cleave the ester bond, releasing

free D-glutamate and 1-octanol. This mechanism effectively bypasses the cell membrane's

general impermeability to charged amino acids, allowing for a targeted increase in the

intracellular concentration of D-glutamate.
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Diagram 2: Mechanism of Intracellular D-Glutamate Delivery
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Diagram 3: D-Glutamate's Role in NMDA Receptor Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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